Cas no 55269-83-5 (3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile)

• Product Name: 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile
• CAS No: 55269-83-5
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5226020
• Update Time: 2025-10-29

3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile

• Inchi： 1S/C14H14N2O3/c1-18-13-8-10-11(9-14(13)19-2)16(6-3-5-15)7-4-12(10)17/h4,7-9H,3,6H2,1-2H3
• InChI Key： SYDDCQRTLOHYJC-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C2=C(C=C(OC)C(OC)=C2)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile

Introduction to 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile (CAS No. 55269-83-5) and Its Emerging Applications in Chemical Biology

3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile, identified by the chemical abstracts service number 55269-83-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the quinoline derivatives family, which is well-documented for its broad spectrum of biological activities. The presence of dimethoxy and oxo functional groups, along with the propionitrile moiety, contributes to its distinctive chemical profile, making it a valuable scaffold for drug discovery and molecular research.

The quinoline core of 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile has a rich history in medicinal chemistry, with several derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in synthetic methodologies have enabled the development of more sophisticated analogs, including this compound, which are being explored for their potential therapeutic applications. The 6,7-dimethoxy substituents enhance the lipophilicity and metabolic stability of the molecule, while the 4-oxo group introduces a site for further functionalization, allowing for the creation of novel bioactive entities.

In the realm of drug development, 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile has been investigated for its interaction with various biological targets. Studies have highlighted its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrile group in the propionitrile moiety serves as a versatile handle for further chemical transformations, enabling the attachment of pharmacophores that can modulate enzyme activity. This flexibility has made it a preferred building block in medicinal chemistry campaigns aimed at identifying lead compounds.

Recent research has also demonstrated the utility of 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile in developing probes for biochemical assays. Its ability to undergo selective modifications allows researchers to design molecules that can interact with specific proteins or enzymes with high affinity. Such probes are invaluable tools in understanding disease mechanisms and validating drug targets. For instance, derivatives of this compound have been used to study the activity of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune disorders.

The synthesis of 3-(6,7-Dimethoxy-4-oxo-4H-quinolin-1-yl)-propionitrile involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriately substituted benzaldehyde derivatives with cyanide sources to form the nitrile group. Subsequent cyclization reactions introduce the quinoline core, while selective methylation and oxidation steps introduce the dimethoxy and oxo functionalities. These synthetic strategies highlight the compound's accessibility and scalability, making it a practical choice for both academic and industrial research.

The pharmacological profile of 3-(6,7-Dimethoxy-4-oxo-4H-quino lin -1 -yl)-propionitrile has been further elucidated through computational modeling and experimental validations. Molecular docking studies have predicted its binding interactions with proteins such as tyrosine kinases and transcription factors. These predictions have been corroborated by enzyme inhibition assays, which have shown that certain derivatives exhibit submicromolar activity against relevant targets. Such findings underscore the compound's potential as a pharmacological tool and inspire further optimization efforts.

Moreover, the environmental and computational toxicology of this compound have been assessed to ensure its safety in laboratory settings. Preliminary data suggest that it exhibits low toxicity profiles when handled under standard conditions. This aligns with broader trends in green chemistry, where compounds are designed to minimize environmental impact while maintaining high efficacy. The development of such responsible chemistries is essential for sustainable drug discovery practices.

Future directions in the study of 3-(6,7-Dimethoxy -4 -oxo -4H -quinolin -1 -yl)-propionitrile include exploring its role in combinatorial therapy regimens. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic approaches that enhance therapeutic outcomes. Additionally, its incorporation into nanoparticle delivery systems could improve bioavailability and targeted delivery to disease sites. These innovations represent cutting-edge strategies in precision medicine and could revolutionize how diseases are treated.

In conclusion,3-(6 ,7-Dimeth oxy -4 - ox o - 4 H -quinolin -1 - yl ) - propionitrile ( CAS No . 55269 -83 -5) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges . Its unique structural features , coupled with its synthetic versatility , make it an indispensable tool in modern drug discovery . As research continues to uncover new applications for this compound , it will undoubtedly play a pivotal role in advancing our understanding of human health and disease .